N-(2-(benzofuran-2-yl)-2-hydroxypropyl)tetrahydrofuran-3-carboxamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]oxolane-3-carboxamide
• InChI: InChI=1S/C16H19NO4/c1-16(19,10-17-15(18)12-6-7-20-9-12)14-8-11-4-2-3-5-13(11)21-14/h2-5,8,12,19H,6-7,9-10H2,1H3,(H,17,18)
• InChI Key: VIBBKAFICVVXLV-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1CCOC1)(C2=CC3=CC=CC=C3O2)O
• Molecular Formula: C16H19NO4
• Molecular Weight: 289.33 g/mol

Description

N-(2-(benzofuran-2-yl)-2-hydroxypropyl)tetrahydrofuran-3-carboxamide, also known as BFPET, is a novel compound that has shown potential in various scientific research applications.

Scientific Research Applications

Synthesis and Chemical Properties

N-(2-(benzofuran-2-yl)-2-hydroxypropyl)tetrahydrofuran-3-carboxamide is part of a broader category of compounds with benzofuran and tetrahydrofuran structures. These compounds are synthesized through various chemical reactions, including the treatment with alkaline hydrogen peroxide for the synthesis of tetrahydrobenzofuran derivatives, which undergo further chemical transformations, as shown in the study by Lévai et al. (2002) (Lévai et al., 2002). Such compounds' structure and reactivity are crucial for understanding their potential applications in various scientific fields.

Antimicrobial Applications

Benzofuran derivatives, including this compound, have been investigated for their antimicrobial properties. Idrees et al. (2020) synthesized a series of compounds integrating benzofuran moieties with pyrazole and assessed their antimicrobial effectiveness, highlighting the potential of benzofuran derivatives in combating bacterial infections (Idrees et al., 2020).

Biological Activity and Drug Discovery

Compounds with benzofuran scaffolds are noted for their significant biological activity, making them valuable in drug discovery and medicinal chemistry. For instance, Qin et al. (2017) reported the synthesis of libraries based on benzofuran scaffolds, aiming to identify biologically active compounds for potential therapeutic applications (Qin et al., 2017). This emphasizes the role of benzofuran derivatives in the development of new drugs.

Antituberculosis Study

The antituberculosis activity of benzofuran derivatives has been investigated, highlighting the potential of these compounds in treating tuberculosis. Thorat et al. (2016) synthesized and assessed the antituberculosis efficacy of 3-Methyl-1-Benzofuran-2-Carbohydrazide, demonstrating the therapeutic potential of benzofuran derivatives against tuberculosis (Thorat et al., 2016).

Mechanism of Action

The broad range of clinical uses of benzofuran derivatives indicate the diverse pharmacological activities of this series of compounds . For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease .